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Compound of Interest

Compound Name: 2-Picoline-N-oxide

Cat. No.: B189460

This guide provides critical safety, handling, and disposal information for the use of 2-Picoline-
N-oxide in a laboratory setting. It is intended for researchers, scientists, and drug development
professionals to ensure safe and effective handling of this chemical.

Chemical and Physical Properties

Property Value Reference
CAS Number 931-19-1 [1]
Molecular Formula C6H7NO [2][3]
Molecular Weight 109.12 g/mol [2]
Appearance Brown solid [3]

Odor Odorless [3]

Causes skin irritation, serious

eye irritation, and may cause
Hazards ) o

respiratory irritation.[1][3]

Hygroscopic.[2][3]

Hazard Identification and First Aid
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Hazard

Description

First Aid Measures

Skin Contact

Causes skin irritation.[1]

Get medical aid.[2] Flush skin
with plenty of soap and water
for at least 15 minutes while
removing contaminated
clothing and shoes.[2] Wash

clothing before reuse.[2]

Eye Contact

Causes serious eye irritation.
[1] May cause chemical

conjunctivitis.[2]

Get medical aid.[2]
Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the

upper and lower eyelids.[2]

Causes respiratory tract
irritation.[2] Exposure may lead

to wheezing, chest pain,

Remove from exposure to
fresh air immediately.[2] If not

breathing, give artificial

Inhalation respiration. If breathing is
shortness of breath, and ., )
) difficult, give oxygen. Get
coughing.[2] Can produce ) )
medical aid.[2] DO NOT use
delayed pulmonary edema.[2] o
mouth-to-mouth respiration.[2]
Get medical aid.[2] Do NOT
May cause gastrointestinal induce vomiting. If conscious
Ingestion irritation with nausea, vomiting,  and alert, rinse mouth and

and diarrhea.[2]

drink 2-4 cupfuls of milk or

water.[2]

Operational Plan for Handling 2-Picoline-N-oxide
Engineering Controls and Personal Protective

Equipment (PPE)

» Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[1][2]

Ensure that eyewash stations and safety showers are close to the workstation.[1]

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
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Standard EN166.[1][2]

Skin Protection: Wear appropriate protective gloves (e.g., Nitrile gloves) to prevent skin
exposure.[2][4] Wear appropriate protective clothing, such as a lab coat, to prevent skin
exposure.[2]

Respiratory Protection: If ventilation is inadequate or for spill cleanup, a NIOSH/MSHA-
approved respirator may be necessary.[5] A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149
must be followed.[2]

Safe Handling Procedures

Wash hands and any exposed skin thoroughly after handling.[1]
Avoid contact with eyes, skin, and clothing.[2]

Minimize dust generation and accumulation.[2]

Avoid ingestion and inhalation.[2]

Keep the container tightly closed when not in use.[3]

Store in a cool, dry, well-ventilated area away from incompatible substances such as
moisture, water, acid chlorides, acid anhydrides, acids, and chloroformates.[2]

The substance is hygroscopic, so it should be protected from moisture.[2]

Accidental Release Measures

Small Spills: Sweep up the material, then place it into a suitable container for disposal.[1][2]
Avoid generating dusty conditions.[2] Provide ventilation.[2]

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and then collect it for disposal. Prevent the product from entering drains.[6]

Disposal Plan
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» Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[7]
[8] Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[1]

o Contaminated Clothing: Remove and wash contaminated clothing and gloves, including the
inside, before re-use.[1]

Safe Handling Workflow
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Workflow for Safe Handling of 2-Picoline-N-oxide

Preparation

Assess Risks & Review SDS

l

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

l

Prepare Work Area
(Fume Hood, Spill Kit)

Handling

Weigh Chemical in Fume Hood

l

Perform Experiment

Cleanup & Disposal

Decontaminate Glassware

Dispose of Waste Properly

Clean Work Area

:

Remove & Dispose/Clean PPE

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of 2-Picoline-N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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N-oxide]. BenchChem, [2026]. [Online PDF]. Available at:
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2-picoline-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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